Cas no 3907-15-1 (3-Fluoro-4-methoxybenzoyl chloride)

• Product Name: 3-Fluoro-4-methoxybenzoyl chloride
• CAS No: 3907-15-1
• MF: C₈H₆ClFO₂
• MW: 188.583445072174
• MDL: MFCD03428589
• CID: 44578
• PubChem ID: 2779255
• Update Time: 2025-05-20

3-Fluoro-4-methoxybenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-methoxybenzoyl chloride
• 3-fluoro-4-methoxylbenzoyl choride
• 3-Fluor-4-methoxy-benzoesaeure-chlorid
• 3-fluoro-4-methoxy-benzoyl chloride
• 3-fluoro-p-anisic acid chloride
• p-Anisoylchloride, 3-fluoro- (7CI,8CI)
• 3-fluoro-4-methoxybenzoylchloride
• 3907-15-1
• FT-0635056
• F0001-1103
• 4-(Chlorocarbonyl)-2-fluoroanisole
• MFCD03428589
• AC-3845
• AS-15017
• SCHEMBL311361
• AM61487
• A21272
• LOSBAHQDKBWMBY-UHFFFAOYSA-N
• 3-Fluoro-4-methoxybenzoyl chloride, AldrichCPR
• AKOS000346356
• 3-fluoro-4-methoxy benzoyl chloride
• Benzoyl chloride, 3-fluoro-4-methoxy-
• DTXSID50381351
• DB-049368

• MDL： MFCD03428589
• Inchi： 1S/C8H6ClFO2/c1-12-7-3-2-5(8(9)11)4-6(7)10/h2-4H,1H3
• InChI Key： LOSBAHQDKBWMBY-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=C(C=1)F)OC)=O

Computed Properties

• Exact Mass: 188.00400
• Monoisotopic Mass: 188.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 1.309
• Melting Point: 70-74°C
• Boiling Point: 267.3°C at 760 mmHg
• Flash Point: 120.7°C
• Refractive Index: 1.511
• PSA: 26.30000
• LogP: 2.21330
• Sensitiveness: Moisture Sensitive

3-Fluoro-4-methoxybenzoyl chloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H314,H318
• Warning Statement： P260,P303
  P361
  P353,P305
  P351
  P338,P301
  P330
  P331,P405,P501a
• Hazardous Material transportation number：UN3261
• Hazard Category Code： 22
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：8
• Safety Term：8
• Packing Group：II
• HazardClass：8
• PackingGroup：II
• Storage Condition：Store long-term at 2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 3-Fluoro-4-methoxybenzoyl chloride

3-Fluoro-4-Methoxybenzoyl Chloride (CAS No. 3907-15-1): A Comprehensive Overview

3-Fluoro-4-methoxybenzoyl chloride, also known by its CAS registry number CAS No. 3907-15-1, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its benzoyl chloride functional group and the presence of fluoro and methoxy substituents, has garnered attention due to its unique chemical properties and potential for tailored chemical synthesis.

The molecular structure of 3-fluoro-4-methoxybenzoyl chloride consists of a benzene ring with a fluoro group at the 3-position and a methoxy group at the 4-position, along with a benzoyl chloride moiety. This arrangement imparts distinct electronic and steric properties to the molecule, making it an attractive substrate for various chemical transformations. The compound's ability to undergo nucleophilic acyl substitution reactions has been extensively exploited in organic synthesis, particularly in the construction of bioactive molecules and advanced materials.

Recent advancements in synthetic methodologies have further enhanced the utility of 3-fluoro-4-methoxybenzoyl chloride. Researchers have demonstrated its effectiveness as an intermediate in the synthesis of heterocyclic compounds, which are pivotal in drug discovery and development. For instance, studies published in leading journals such as Journal of Medicinal Chemistry and Organic Letters highlight its role in constructing complex molecular frameworks with potential therapeutic applications.

In addition to its role in organic synthesis, 3-fluoro-4-methoxybenzoyl chloride has found applications in materials science, particularly in the development of advanced polymers and coatings. Its reactivity towards nucleophiles enables the formation of durable cross-linked structures, which are highly sought after in industries such as automotive and aerospace manufacturing.

The synthesis of 3-fluoro-4-methoxybenzoyl chloride typically involves multi-step processes that begin with the preparation of the corresponding carboxylic acid derivative. Recent optimizations in these synthetic routes have focused on improving yield, selectivity, and environmental sustainability. For example, catalytic methods utilizing transition metal catalysts have been employed to streamline the conversion process, reducing both time and resource consumption.

The chemical stability of CAS No. 3907-15-1 is another area that has been extensively studied. Researchers have investigated its thermal stability under various conditions, revealing that it maintains structural integrity up to moderate temperatures before undergoing decomposition. This property is crucial for its application in high-throughput chemical manufacturing processes.

In terms of safety considerations, handling 3-fluoro-4-methoxybenzoyl chloride requires adherence to standard laboratory protocols due to its reactive nature. Proper ventilation and protective equipment are essential during its manipulation to ensure operator safety.

The future prospects for this compound are promising, with ongoing research exploring its potential in emerging fields such as green chemistry and bio-based materials. Its ability to participate in diverse chemical reactions positions it as a valuable tool for addressing challenges in sustainable chemical synthesis.

In conclusion, 3-fluoro-4-methoxybenzoyl chloride (CAS No. 3907-15-1) stands out as a critical compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthetic methodologies, continue to expand its utility in both academic research and industrial applications.